Cas no 28570-58-3 (Benzoic acid,4-[3-(phenylmethoxy)-1H-indazol-1-yl]-, butyl ester)

• Product Name: Benzoic acid,4-[3-(phenylmethoxy)-1H-indazol-1-yl]-, butyl ester
• CAS No: 28570-58-3
• MF: C₂₅H₂₄N₂O₃
• MW: 400.469666481018
• CID: 259029
• PubChem ID: 34282
• Update Time: 2025-04-19

Benzoic acid,4-[3-(phenylmethoxy)-1H-indazol-1-yl]-, butyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-[3-(phenylmethoxy)-1H-indazol-1-yl]-, butyl ester
• butyl 4-(3-phenylmethoxyindazol-1-yl)benzoate
• BENZOIC ACID, p-(3-(BENZYLOXY)-1H-INDAZOL-1-YL)-, BUTYL ESTER
• 28570-58-3
• ITF 636
• DTXSID00182779
• BRN 0857368
• 5-23-11-00252 (Beilstein Handbook Reference)
• p-(3-(Benzoyloxy)-1H-indazol-1-yl)benzoic acid butyl ester
• BUTYL 4-[3-(PHENYLMETHOXY)INDAZOL-1-YL]BENZOATE

• Inchi： 1S/C25H24N2O3/c1-2-3-17-29-25(28)20-13-15-21(16-14-20)27-23-12-8-7-11-22(23)24(26-27)30-18-19-9-5-4-6-10-19/h4-16H,2-3,17-18H2,1H3
• InChI Key： KFHOWWCLCYDJJC-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1C2C=CC=CC=2N(C2C=CC(C(=O)OCCCC)=CC=2)N=1

Computed Properties

• Exact Mass: 400.17882
• Monoisotopic Mass: 400.178693
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 529
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.4
• XLogP3: 6.1

Experimental Properties

• Density: 1.15
• Boiling Point: 513°Cat760mmHg
• Flash Point: 264.1°C
• Refractive Index: 1.598
• PSA: 53.35